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Compound of Interest

Compound Name: 3-Ethenylcyclohexan-1-amine
Cat. No.: B13077262
Get Quote
\ J

Technical Safety Analysis: 3-Ethenylcyclohexan-
1-amine

A Predictive Toxicology & Handling Framework for Novel Intermediates

Executive Summary & Chemical Architecture

3-Ethenylcyclohexan-1-amine (also known as 3-Vinylcyclohexylamine) represents a
bifunctional chemical intermediate often utilized in the synthesis of advanced polymers and
pharmaceutical pharmacophores. Its structure combines a nucleophilic primary amine with a
reactive vinyl group on a cyclohexane scaffold.

This guide addresses a critical gap in standard safety literature: the handling of "dual-threat”
molecules where specific experimental toxicity data may be sparse. By applying Structure-
Activity Relationship (SAR) principles, we derive a safety profile that treats this molecule as a
corrosive sensitizer with significant polymerization potential.

Chemical Identity Table

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b13077262#bc-rfq
https://www.benchchem.com/product/b13077262/docs?utm_src=pdf-body#safety-data-sheet-sds-analysis-for-3-ethenylcyclohexan-1-amine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13077262?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Parameter Detail

IUPAC Name 3-Ethenylcyclohexan-1-amine

3-Vinylcyclohexylamine; 3-Vinylcyclohexan-1-
Common Synonyms )
amine

1391328-84-9 (Specific isomer); 100-40-3

CAS Number

(Parent Vinylcyclohexene reference)
Molecular Formula CsHisN
Molecular Weight ~125.21 g/mol
Physical State Colorless to pale yellow liquid (Predicted)
Functional Groups Primary Amine (-NHz), Alkene (-CH=CHz)

Hazard Identification: The "Dual-Threat" Profile

In the absence of a fully validated REACH dossier for this specific isomer, safety protocols
must be grounded in the Functional Group Contribution Method. We must assume the worst-
case hazards associated with its constituent parts: the alkalinity of cyclohexylamine and the
reactivity of vinyl monomers.

Derived GHS Classification

Based on SAR analysis of analogous structures (e.g., Cyclohexylamine, Allylamine).
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Hazard Statement

Mechanism /

Hazard Class Category o
(H-Code) Justification
Primary amines
typically exhibit pH >
H314: Causes severe ypicaly ] p.
) ) ) 11.5, causing rapid
Skin Corrosion 1B skin burns and eye o )
saponification of skin
damage. o ) )
lipids (liquefactive
Necrosis).
Direct alkaline attack
H318: Causes serious  on the cornea;
Eye Damage 1 _ _ _
eye damage.[1] irreversible opacity
risk.
H226/H227: Estimated Flash Point:
Flammable Liquid 3or4 Flammable/Combustib  45°C-60°C (based on
le liquid. MW and polarity).
The vinyl group acts
as a Michael acceptor
) o H317: May cause an _
Skin Sensitization 1 ) i ) (electrophile) capable
allergic skin reaction. . )
of haptenizing skin
proteins.
H302: Harmful if Consistent with cyclic
Acute Tox (Oral) 4

swallowed.

amine toxicity profiles.

The Toxicological Mechanism

The danger of 3-Ethenylcyclohexan-1-amine lies in its ability to attack biological tissue via
two distinct pathways:

» Alkaline Hydrolysis (Immediate): The amine group protonates upon contact with moisture on
the skin/mucosa, generating hydroxide ions (

). This dissolves fatty tissues and denatures proteins immediately.

e Michael Addition (Delayed/Systemic): The vinyl group (
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) is susceptible to nucleophilic attack by biological thiols (e.g., glutathione) or amines in
DNA/proteins. This alkylation mechanism is the primary driver for sensitization and potential

genotoxicity.

Reactivity & Storage: The Polymerization Risk

Unlike simple amines, this molecule carries its own polymerization trigger. The amine group of
one molecule can theoretically attack the vinyl group of another (self-Michael addition), or the

vinyl groups can undergo radical polymerization if stabilizers are depleted.

Visualization: Reactivity Pathways

The following diagram illustrates the competing reactive pathways that dictate storage and

incompatibility logic.
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Figure 1: Reactivity pathways highlighting the incompatibility with oxidizers and the risk of

exothermic polymerization.

Storage Protocol
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o Atmosphere: Store under Inert Gas (Argon/Nitrogen). Oxygen promotes radical formation on
the vinyl group and oxidation of the amine.

o Temperature: Refrigerate (2—8°C). Heat accelerates the autopolymerization rate.

o Stabilizers: Check if the commercial supply is stabilized (e.g., with BHT or Hydroquinone). If
distilled, the stabilizer is removed, and the distillate must be used immediately or re-
stabilized.

» Incompatibilities: Segregate strictly from Acids (violent heat generation), Acid Chlorides
(violent reaction), and Peroxides (initiation of polymerization).

Safe Handling & Engineering Controls

Reliance on PPE alone is a failure of safety planning. Engineering controls are the primary
defense against volatile, corrosive amines.

Ventilation Requirements

e Fume Hood: Mandatory. Minimum face velocity of 100 fpm (0.5 m/s).

» Scrubbing: If used in large quantities (>100g), exhaust should pass through an acid scrubber
to neutralize amine vapors before release.

PPE Selection Matrix

Standard nitrile gloves are often insufficient for prolonged contact with unsaturated amines and
cyclic solvents.
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PPE Layer

Recommendation

Rationale

Gloves (Splash)

Nitrile (Double gloved)

Acceptable for incidental
splash only. Change
immediately upon contact.

Gloves (Immersion)

Laminate (Silver Shield/EVOH)

Cyclic amines can permeate
nitrile. Laminate films provide

>4h breakthrough time.

Eye Protection

Goggles + Face Shield

Safety glasses are insufficient.
Vapors can cause "blue haze"
(corneal edema) even without

liquid splash.

Body

Chem-Resistant Apron

Tyvek or similar to prevent

clothing saturation.

Visualization: Exposure Response Logic

A decision tree for immediate response to exposure events.
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/
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1. Irrigate (15-30 min)
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Figure 2: Immediate response protocols. Note the prohibition on neutralizing skin burns
(exothermic risk).

Experimental Deactivation & Waste Disposal

Never dispose of 3-Ethenylcyclohexan-1-amine directly into organic solvent waste streams
containing acetone or chloroform, as dangerous reactions may occur.

Quenching Protocol:
 Dilution: Dilute the waste amine into a beaker of ice-cold water (slowly).
o Neutralization: Slowly add 1M Hydrochloric Acid (HCI) or Sulfuric Acid (

) while stirring and monitoring temperature.

e Endpoint: Adjust pH to ~6—-8. The amine is now converted to its non-volatile ammonium salt
(e.g., 3-ethenylcyclohexylammonium chloride).

» Disposal: This agueous salt solution can often be disposed of via standard aqueous waste
streams, subject to local regulations (EPA/RCRA).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3-ethenylcyclohexan-1-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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